3-Methyl-5-phenyl-1H-pyrrole-2-carboxylic acid

• IUPAC Name: 3-methyl-5-phenyl-1H-pyrrole-2-carboxylic acid
• InChI: InChI=1S/C12H11NO2/c1-8-7-10(13-11(8)12(14)15)9-5-3-2-4-6-9/h2-7,13H,1H3,(H,14,15)
• InChI Key: QXORJYQIJUIMIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC(=C1)C2=CC=CC=C2)C(=O)O
• Molecular Formula: C12H11NO2
• Molecular Weight: 201.22 g/mol

Description

3-Methyl-5-phenyl-1H-pyrrole-2-carboxylic acid is a chemical compound with the molecular formula C12H11NO2. It belongs to the class of pyrroles, which are known to be biologically active scaffolds possessing diverse activities. Pyrrole-containing analogs are considered potential sources of biologically active compounds and can be found in many natural products.

Synthesis Analysis

The synthesis of pyrrole derivatives often involves the condensation of carboxylic acids with substituted amines under reflux conditions, followed by acid-mediated cyclization. This results in the formation of N-acyl derivatives of pyrrole. Other methods include the Cu/ABNO-catalyzed aerobic oxidative coupling of diols and a broad range of primary amines.

Molecular Structure Analysis

The molecular structure of 3-Methyl-5-phenyl-1H-pyrrole-2-carboxylic acid can be analyzed using X-ray diffraction, IR spectroscopy, and quantum chemistry. The structure can also be represented using InChI codes.

Chemical Reactions Analysis

Pyrrole derivatives, including 3-Methyl-5-phenyl-1H-pyrrole-2-carboxylic acid, can undergo various chemical reactions. For instance, they can participate in the Paal-Knorr pyrrole condensation, a metal-catalyzed conversion of primary diols and amines, and a Cu/ABNO-catalyzed aerobic oxidative coupling of diols and primary amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-Methyl-5-phenyl-1H-pyrrole-2-carboxylic acid include a molecular weight of 201.22. It is a solid at room temperature. The InChI Code for this compound is 1S/C12H11NO2/c1-8-7-10 (13-11 (8)12 (14)15)9-5-3-2-4-6-9/h2-7,13H,1H3, (H,14,15).

Scientific Research Applications

Medicinal Chemistry

3-Methyl-5-phenyl-1H-pyrrole-2-carboxylic acid: is a valuable compound in medicinal chemistry due to its pyrrole core structure, which is a common motif in many pharmacologically active molecules. . .

Mechanism of Action

Mode of Action

It is known that pyrrole derivatives can interact with multiple receptors, which can lead to a variety of biological effects .

Biochemical Pathways

Pyrrole derivatives are known to have broad-spectrum biological activities, suggesting they may interact with multiple biochemical pathways .

Result of Action

Pyrrole derivatives are known to have a variety of biological activities, including antiviral, anti-inflammatory, and anticancer effects .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of pyrrole derivatives .

Safety and Hazards

The safety and hazards associated with 3-Methyl-5-phenyl-1H-pyrrole-2-carboxylic acid include it being harmful if swallowed (H302), causing skin irritation (H315), causing serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and if in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing (P305+P351+P338).